Cas no 1803734-77-1 (3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1803734-77-1
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4906429
• Update Time: 2025-05-23

3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-7-3-12-2-6(5(7)4-13)8(9,10)11/h2-3,13H,4H2,1H3
• InChI Key： NZDJDKCQDGTQEC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4

Additional information on 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol

Recent Advances in the Study of 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1803734-77-1)

3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1803734-77-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

One of the most notable developments in the study of 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this intermediate in the development of a new class of selective kinase inhibitors, showing promising results in preclinical models of breast cancer.

In addition to its pharmaceutical applications, 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol has also been explored in agrochemical research. Its trifluoromethyl group enhances the bioactivity and stability of pesticidal compounds, making it a valuable building block for next-generation agrochemicals. Recent patents filed by leading agrochemical companies have highlighted its use in the synthesis of herbicides and fungicides with improved environmental profiles and reduced toxicity.

The synthesis of 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol has also seen significant advancements. A 2022 study in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly important for industrial-scale production, as it addresses both economic and environmental concerns.

Looking ahead, the potential of 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol in drug discovery and development remains vast. Ongoing research is exploring its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Furthermore, computational studies are being conducted to predict new derivatives with enhanced pharmacological properties, leveraging the compound's structural flexibility.

In conclusion, 3-Methoxy-5-(trifluoromethyl)pyridine-4-methanol (CAS: 1803734-77-1) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its diverse applications, coupled with recent advancements in synthesis and utilization, underscore its importance as a key intermediate in the development of innovative solutions for global health and agricultural challenges.